Cas no 2228309-45-1 (4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2228309-45-1
• MF: C₁₀H₁₄F₂N₄O₂
• MW: 260.240568637848
• CID: 6415486
• PubChem ID: 165690306
• Update Time: 2025-06-13

4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• 2228309-45-1
• EN300-1955840
• 4,4-difluoro-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H14F2N4O2/c11-10(12)3-1-9(2-4-10,8(17)18)5-6-16-7-13-14-15-16/h7H,1-6H2,(H,17,18)
• InChI Key： CDNDNNKEWXEZIT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CCN2C=NN=N2)CC1)F

Computed Properties

• Exact Mass: 260.10848203g/mol
• Monoisotopic Mass: 260.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 2228309-45-1)

4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 2228309-45-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to a class of molecules characterized by the presence of both fluorine and tetrazole functional groups, which are known for their ability to modulate biological activity and enhance drug-like characteristics. The cyclohexane backbone in its structure contributes to its stability and flexibility, making it a promising candidate for further exploration in medicinal chemistry.

The fluorine atoms incorporated into the molecule play a crucial role in its pharmacokinetic behavior. Fluorine substitution is a well-established strategy in drug development, as it can influence metabolic stability, lipophilicity, and binding affinity. In 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid, the presence of two fluorine atoms at the 4-position of the cyclohexane ring likely contributes to increased metabolic resistance, a desirable trait for long-lasting therapeutic effects. This property has been extensively studied in the context of developing novel anti-inflammatory and anticancer agents.

The tetrazole moiety is another key feature of this compound that warrants detailed discussion. Tetrazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The integration of a tetrazole group into 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid not only enhances its pharmacological potential but also provides a scaffold for further chemical modifications. Researchers have leveraged the reactivity of tetrazoles to develop novel bioconjugates and prodrugs, which can be tailored for specific therapeutic applications.

Recent advancements in computational chemistry have enabled the systematic study of 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid and its derivatives. Molecular docking simulations have revealed that this compound exhibits promising interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. The combination of fluorine and tetrazole functionalities appears to optimize binding affinity and selectivity, suggesting its potential as a lead compound for drug discovery.

In vitro studies have demonstrated that derivatives of 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid exhibit notable pharmacological effects. For instance, certain analogs have shown inhibitory activity against enzymes involved in pain signaling pathways. This finding aligns with ongoing research efforts to develop novel analgesics with improved efficacy and reduced side effects. The cyclohexane ring further contributes to the compound's solubility and bioavailability profile when formulated into pharmaceutical dosage forms.

The synthetic pathways for 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yilethylcyclohexane carboxylic acid are also of considerable interest to synthetic chemists. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. Similarly，the incorporation of the tetrazole group necessitates careful control over reaction parameters to avoid unwanted side products. Despite these challenges， recent methodologies have streamlined these processes， making it feasible to produce this compound on a larger scale for preclinical studies.

Future directions in the study of CAS No 222830945 or 4 , 4 - difluoro - 11 - ( tetrazol - 11 - yl ) ethyl - cyclohexanecarboxylic acid include exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The tetrazole group has been implicated in modulating neurotransmitter release， making it an attractive moiety for developing neuroprotective agents. Additionally， the compound's ability to cross the blood-brain barrier could make it a valuable candidate for central nervous system therapies.

Another exciting avenue is the investigation of CAS No222830945 or CAS no:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 or CAS NO:222830945 as an intermediate in the synthesis of more complex molecules with enhanced biological activity。 By appending different functional groups to its carboxylic acid moiety， researchers can generate libraries of derivatives with tailored properties for various therapeutic applications.

In conclusion， CAS No 222830945 or 44 - difluoro - 11 - ( tetrazol - yl ) ethyl - cyclohexanecarboxylic acid represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， including fluorine substitution and a tetrazole group， make it an attractive scaffold for developing novel drugs targeting diverse diseases。 Ongoing studies are expected to uncover more about its pharmacological properties and synthetic possibilities， paving the way for innovative therapeutic interventions.